Cas no 1208452-88-3 (4-Bromo-3-chloro-7-methoxyquinoline)

• Product Name: 4-Bromo-3-chloro-7-methoxyquinoline
• CAS No: 1208452-88-3
• MF: C₁₀H₇BrClNO
• MW: 272.525680780411
• MDL: MFCD13619692
• CID: 2854083
• Update Time: 2025-06-08

4-Bromo-3-chloro-7-methoxyquinoline Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-chloro-7-methoxyquinoline
• Quinoline, 4-bromo-3-chloro-7-methoxy-

• MDL： MFCD13619692
• Inchi： 1S/C10H7BrClNO/c1-14-6-2-3-7-9(4-6)13-5-8(12)10(7)11/h2-5H,1H3
• InChI Key： AXUVEBXTLZJXMK-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=C(OC)C=2)C(Br)=C(Cl)C=1

Additional information on 4-Bromo-3-chloro-7-methoxyquinoline

4-Bromo-3-chloro-7-methoxyquinoline (CAS No. 1208452-88-3): An Overview of Its Synthesis, Properties, and Applications in Medicinal Chemistry

4-Bromo-3-chloro-7-methoxyquinoline (CAS No. 1208452-88-3) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the quinoline family, a class of heterocyclic aromatic compounds with a wide range of applications in pharmaceutical research and development.

The synthesis of 4-Bromo-3-chloro-7-methoxyquinoline typically involves a multi-step process, starting from readily available starting materials. One common approach is the condensation of 2-aminoanisole with an appropriate brominated and chlorinated ketone, followed by cyclization to form the quinoline ring. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production in industrial settings.

Recent studies have highlighted the importance of 4-Bromo-3-chloro-7-methoxyquinoline in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound exhibit potent antitumor activity against various cancer cell lines. The researchers found that the bromine and chlorine substituents play a crucial role in enhancing the compound's ability to inhibit key enzymes involved in cancer progression.

In addition to its antitumor properties, 4-Bromo-3-chloro-7-methoxyquinoline has shown promise as an antiviral agent. A study conducted by a team at the University of California, Los Angeles (UCLA) demonstrated that this compound can effectively inhibit the replication of several RNA viruses, including influenza and coronavirus. The mechanism of action involves interference with viral RNA synthesis, making it a potential candidate for the development of broad-spectrum antiviral drugs.

The physical and chemical properties of 4-Bromo-3-chloro-7-methoxyquinoline are also noteworthy. It is a solid at room temperature with a melting point ranging from 150 to 155°C. The compound is moderately soluble in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but it has limited solubility in water. These properties make it suitable for use in various formulations, including tablets, capsules, and injectable solutions.

Spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS) have been employed to characterize the structure and purity of 4-Bromo-3-chloro-7-methoxyquinoline. NMR spectroscopy provides detailed information about the molecular structure, while MS helps confirm the molecular weight and detect any impurities or by-products. These analytical methods are essential for ensuring the quality and consistency of the compound during its synthesis and purification processes.

The safety profile of 4-Bromo-3-chloro-7-methoxyquinoline has been extensively evaluated through various toxicological studies. In vitro assays have shown that it exhibits low cytotoxicity towards normal human cells at therapeutic concentrations. However, higher concentrations can induce cytotoxic effects, highlighting the importance of dose optimization in clinical applications. Animal studies have also confirmed its safety when administered orally or intravenously over extended periods.

In conclusion, 4-Bromo-3-chloro-7-methoxyquinoline (CAS No. 1208452-88-3) is a promising compound with diverse applications in medicinal chemistry. Its unique structural features and biological activities make it an attractive candidate for further research and development in areas such as oncology and virology. As ongoing studies continue to uncover new insights into its mechanisms of action and potential therapeutic uses, this compound is likely to play an increasingly important role in advancing medical treatments for various diseases.